Cas no 61845-70-3 (2,4,6-Trioxabicyclo[3.2.0]heptane, 3,3,7,7-tetramethyl-)

• Product Name: 2,4,6-Trioxabicyclo[3.2.0]heptane, 3,3,7,7-tetramethyl-
• CAS No: 61845-70-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 464776
• PubChem ID: 71391746
• Update Time: 2025-04-19

2,4,6-Trioxabicyclo[3.2.0]heptane, 3,3,7,7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trioxabicyclo[3.2.0]heptane, 3,3,7,7-tetramethyl-
• 3,3,7,7-tetramethyl-2,4,6-trioxabicyclo[3.2.0]heptane
• DTXSID40813575
• 61845-70-3

• Inchi： 1S/C8H14O3/c1-7(2)5-6(10-7)11-8(3,4)9-5/h5-6H,1-4H3
• InChI Key： IGQZYXWOJOSEMH-UHFFFAOYSA-N
• SMILES： O1C2C(C1(C)C)OC(C)(C)O2

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69